2'-Hydroxydaidzein
2'-Hydroxydaidzein
2'-Hydroxydaidzein, also known as 2', 4', 7-thif, belongs to the class of organic compounds known as isoflavones. These are polycyclic compounds containing a 2-isoflavene skeleton which bears a ketone group at the C4 carbon atom. Thus, 2'-hydroxydaidzein is considered to be a flavonoid lipid molecule. 2'-Hydroxydaidzein exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2'-hydroxydaidzein is primarily located in the membrane (predicted from logP). 2'-Hydroxydaidzein can be biosynthesized from daidzein. Outside of the human body, 2'-hydroxydaidzein can be found in a number of food items such as ostrich fern, anise, garden onion, and orange bell pepper. This makes 2'-hydroxydaidzein a potential biomarker for the consumption of these food products.
2'-hydroxydaidzein is a hydroxyisoflavone that is daidzein bearing an additional hydroxy substituent at position 2'. It has a role as an anti-inflammatory agent. It derives from a daidzein. It is a conjugate acid of a 2'-hydroxydaidzein(1-).
2'-hydroxydaidzein is a hydroxyisoflavone that is daidzein bearing an additional hydroxy substituent at position 2'. It has a role as an anti-inflammatory agent. It derives from a daidzein. It is a conjugate acid of a 2'-hydroxydaidzein(1-).
Brand Name:
Vulcanchem
CAS No.:
7678-85-5
VCID:
VC0191490
InChI:
InChI=1S/C15H10O5/c16-8-1-3-10(13(18)5-8)12-7-20-14-6-9(17)2-4-11(14)15(12)19/h1-7,16-18H
SMILES:
C1=CC(=C(C=C1O)O)C2=COC3=C(C2=O)C=CC(=C3)O
Molecular Formula:
C15H10O5
Molecular Weight:
270.24 g/mol
2'-Hydroxydaidzein
CAS No.: 7678-85-5
Natural Products
VCID: VC0191490
Molecular Formula: C15H10O5
Molecular Weight: 270.24 g/mol
| CAS No. | 7678-85-5 |
|---|---|
| Product Name | 2'-Hydroxydaidzein |
| Molecular Formula | C15H10O5 |
| Molecular Weight | 270.24 g/mol |
| IUPAC Name | 3-(2,4-dihydroxyphenyl)-7-hydroxychromen-4-one |
| Standard InChI | InChI=1S/C15H10O5/c16-8-1-3-10(13(18)5-8)12-7-20-14-6-9(17)2-4-11(14)15(12)19/h1-7,16-18H |
| Standard InChIKey | ZCTNPCRBEWXCGP-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1O)O)C2=COC3=C(C2=O)C=CC(=C3)O |
| Canonical SMILES | C1=CC(=C(C=C1O)O)C2=COC3=C(C2=O)C=CC(=C3)O |
| Melting Point | 275°C |
| Physical Description | Solid |
| Description | 2'-Hydroxydaidzein, also known as 2', 4', 7-thif, belongs to the class of organic compounds known as isoflavones. These are polycyclic compounds containing a 2-isoflavene skeleton which bears a ketone group at the C4 carbon atom. Thus, 2'-hydroxydaidzein is considered to be a flavonoid lipid molecule. 2'-Hydroxydaidzein exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2'-hydroxydaidzein is primarily located in the membrane (predicted from logP). 2'-Hydroxydaidzein can be biosynthesized from daidzein. Outside of the human body, 2'-hydroxydaidzein can be found in a number of food items such as ostrich fern, anise, garden onion, and orange bell pepper. This makes 2'-hydroxydaidzein a potential biomarker for the consumption of these food products. 2'-hydroxydaidzein is a hydroxyisoflavone that is daidzein bearing an additional hydroxy substituent at position 2'. It has a role as an anti-inflammatory agent. It derives from a daidzein. It is a conjugate acid of a 2'-hydroxydaidzein(1-). |
| Synonyms | 2',4',7-THIF 2',4',7-trihydroxyisoflavone |
| PubChem Compound | 5280520 |
| Last Modified | Nov 11 2021 |
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